2-ethoxy-N-(3-methoxypropyl)nicotinamide
Description
2-Ethoxy-N-(3-methoxypropyl)nicotinamide is a nicotinamide derivative characterized by a pyridine-3-carboxamide core structure. The compound features an ethoxy group (-OCH₂CH₃) at the 2-position of the pyridine ring and a 3-methoxypropyl group (-(CH₂)₃-OCH₃) attached to the amide nitrogen. Its molecular formula is C₁₂H₁₈N₂O₃, with a molecular weight of 238 g/mol .
Properties
Molecular Formula |
C12H18N2O3 |
|---|---|
Molecular Weight |
238.287 |
IUPAC Name |
2-ethoxy-N-(3-methoxypropyl)pyridine-3-carboxamide |
InChI |
InChI=1S/C12H18N2O3/c1-3-17-12-10(6-4-7-14-12)11(15)13-8-5-9-16-2/h4,6-7H,3,5,8-9H2,1-2H3,(H,13,15) |
InChI Key |
YZECQRQOATXDGQ-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=CC=N1)C(=O)NCCCOC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Structurally Similar Compounds
The following section compares 2-ethoxy-N-(3-methoxypropyl)nicotinamide with two analogs: 2-chloro-N-(3-methoxypropyl)nicotinamide and 2-amino-N-(3-ethoxypropyl)acetamide. Key differences in substituents, molecular properties, and analytical detectability are highlighted.
Structural and Molecular Comparison
Table 1: Structural and Molecular Properties
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Substituent (Position) | Amide Substituent | Core Structure |
|---|---|---|---|---|---|
| 2-ethoxy-N-(3-methoxypropyl)nicotinamide | C₁₂H₁₈N₂O₃ | 238 | Ethoxy (Pyridine C2) | 3-methoxypropyl | Nicotinamide (Pyridine-3-carboxamide) |
| 2-chloro-N-(3-methoxypropyl)nicotinamide | C₁₀H₁₃ClN₂O₂ | 228.5 | Chloro (Pyridine C2) | 3-methoxypropyl | Nicotinamide (Pyridine-3-carboxamide) |
| 2-amino-N-(3-ethoxypropyl)acetamide | C₇H₁₆N₂O₂ | 160.2 | Amino (Acetamide C2) | 3-ethoxypropyl | Acetamide |
Key Observations:
The amino group in 2-amino-N-(3-ethoxypropyl)acetamide introduces polarity, increasing aqueous solubility relative to the ethoxy and chloro analogs .
Amide Substituent Variations :
- The 3-methoxypropyl group in nicotinamide derivatives vs. the 3-ethoxypropyl group in the acetamide derivative alters lipophilicity. Ethoxypropyl (C₂H₅O-) is marginally more lipophilic than methoxypropyl (CH₃O-) due to its longer alkyl chain .
Core Structure Differences: The nicotinamide derivatives share a pyridine-3-carboxamide core, while 2-amino-N-(3-ethoxypropyl)acetamide is based on an acetamide backbone, leading to distinct electronic and steric profiles .
Analytical Differentiation
Ultra-performance liquid chromatography–tandem mass spectrometry (UPLC-MS/MS) has been validated for distinguishing nicotinamide analogs with high specificity. Key parameters from include:
- Linear Range : 0.075–0.600 μg/mL for nicotinamide derivatives.
- Recovery Rates : 84.6–108.6% with RSD ≤8.7%, ensuring reliable quantification .
Differentiation Factors:
Implications of Substituent Variations
Reactivity :
- The chloro substituent may facilitate nucleophilic substitution reactions, whereas the ethoxy group is more resistant to hydrolysis under physiological conditions .
Solubility and Bioavailability: The amino group in the acetamide derivative enhances water solubility, which could improve bioavailability compared to the more lipophilic nicotinamide analogs .
Regulatory Considerations :
- The method in supports regulatory bodies in detecting and quantifying these compounds in complex matrices (e.g., dietary supplements), ensuring compliance with safety standards .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
